Ethyl 4-hydroxy-5-isopropylpyrrolo[1,2-F][1,2,4]triazine-6-carboxylate

Specification

• CAS No.: 651744-40-0
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol
• IUPAC Name: ethyl 4-oxo-5-propan-2-yl-3H-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
• Standard InChI: InChI=1S/C12H15N3O3/c1-4-18-12(17)8-5-15-10(9(8)7(2)3)11(16)13-6-14-15/h5-7H,4H2,1-3H3,(H,13,14,16)
• Standard InChI Key: VTASDCRFXWOYNX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CN2C(=C1C(C)C)C(=O)NC=N2
• Canonical SMILES: CCOC(=O)C1=CN2C(=C1C(C)C)C(=O)NC=N2

Introduction

Chemical Properties and Structure

Molecular Composition and Structural Characteristics

Ethyl 4-hydroxy-5-isopropylpyrrolo[1,2-f]triazine-6-carboxylate possesses the molecular formula C12H15N3O3 with a calculated molecular weight of 249.27 g/mol. The compound contains three nitrogen atoms as part of its heterocyclic framework, along with three oxygen atoms distributed across the hydroxyl group at position 4 and the carboxylate functionality at position 6.

The core structure consists of a pyrrolo[1,2-f]triazine scaffold—a bicyclic system formed by the fusion of a pyrrole ring with a 1,2,4-triazine moiety. This creates a planar or near-planar structure with delocalized electrons contributing to its aromatic character. The substitution pattern includes three key functional groups: a hydroxyl group at position 4, an isopropyl group at position 5, and an ethyl carboxylate at position 6.

The hydroxyl group at position 4 serves as a potential hydrogen bond donor and acceptor, influencing the compound's polarity and potential interactions with biological targets. The isopropyl group at position 5 introduces steric bulk and lipophilic character, affecting the compound's solubility profile and membrane permeability. The ethyl carboxylate at position 6 represents an ester functionality that can undergo various transformations, making it a useful handle for synthetic modifications.

Synthesis and Production

Region	Number of Suppliers
Maharashtra	4
Karnataka	2
Telangana	8
Gujarat	4
Hyderabad	9
New Delhi	3
Mumbai	5
Tamil Nadu	1
Bangalore	1
Kerela	1

This distribution pattern reflects the importance of India's pharmaceutical and chemical sectors in the global supply chain for specialized chemical compounds and intermediates used in pharmaceutical research and development.

Applications and Uses

Research Tools and Chemical Probes

Beyond its role as a synthetic intermediate, ethyl 4-hydroxy-5-isopropylpyrrolo[1,2-f]triazine-6-carboxylate may serve as a research tool or chemical probe for investigating biological systems. The compound's unique structural features could potentially interact with specific biological targets, making it valuable for:

• Exploring structure-activity relationships in drug discovery programs

• Serving as a standard or reference compound in analytical methods

• Acting as a chemical probe for investigating specific biological pathways

• Contributing to the development of chemical libraries for high-throughput screening

The availability of this compound from specialized chemical suppliers in various quantities supports its use across different research contexts, from early exploratory studies to more advanced development programs.

Research Findings and Studies

Related Compounds and Structural Analogs

While information on this specific compound is limited in the search results, data on related compounds with similar structural features provides context for understanding its potential properties and applications.

The search results mention a related compound, ethyl 5-ethyl-4-hydroxypyrrolo[1,2-f][1,2,]triazine-6-carboxylate (CAS: 310436-60-3), which differs only in having an ethyl group at position 5 instead of an isopropyl group. This structural analog is available commercially with a purity of 95%, suggesting research interest in compounds with similar core structures but varying substituents.

Additionally, the compound 4-Chloro-5-methylpyrrolo[2,1-f]triazine (CAS: 529508-56-3) represents another related structure with a slightly different connectivity pattern in the fused ring system. This compound has a molecular weight of 167.596 g/mol and a density of approximately 1.4±0.1 g/cm3.

These related structures suggest active exploration of the pyrrolo-triazine scaffold with various substitution patterns, likely aimed at modulating properties such as potency, selectivity, and pharmacokinetic characteristics for specific applications.